![molecular formula C12H19N3O2S B2600250 2-((5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-isopropylacetamide CAS No. 922653-17-6](/img/structure/B2600250.png)
2-((5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-isopropylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-isopropylacetamide is a useful research compound. Its molecular formula is C12H19N3O2S and its molecular weight is 269.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Agents
Compounds with structures similar to 2-((5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-isopropylacetamide have shown potential as antitumor agents. For instance, N-{4-[(2-Amino-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-5-yl)thio]benzoyl}-L-glutamic acid and its analogues are synthesized as dual thymidylate synthase and dihydrofolate reductase inhibitors, which are crucial for cancer treatment. These compounds have demonstrated excellent inhibitory effects on human enzymes and significant tumor cell growth inhibition in culture (Gangjee et al., 2009).
Antimicrobial Properties
The compound's derivatives have been explored for their antimicrobial properties. For example, certain chromone-pyrimidine coupled derivatives have shown promising antifungal and antibacterial activities. These derivatives have been evaluated against various microbial strains, demonstrating significant potential as antimicrobial agents (Tiwari et al., 2018).
Anticonvulsant Agents
Derivatives of this compound have also been studied for their potential use as anticonvulsant agents. For instance, S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine have been synthesized and evaluated for their anticonvulsant properties. These compounds have shown moderate anticonvulsant activity in rat models, indicating their potential application in treating epilepsy or similar neurological disorders (Severina et al., 2020).
Neuroprotective Effects
Research has also been conducted to explore the neuroprotective effects of derivatives of this compound. A specific derivative has demonstrated anti-inflammatory properties in microglial cells, which are crucial in neuroinflammation. By reducing pro-inflammatory factors and regulating protein expression, these compounds could potentially be used in treating neurodegenerative diseases (Kwon et al., 2012).
Antiviral Agents
Additionally, certain derivatives have shown potential as antiviral agents. For example, dihydro(alkylthio)(naphthylmethyl)oxopyrimidines, which are related to the compound , have been synthesized and tested as non-nucleoside reverse transcriptase inhibitors for HIV-1. These compounds have displayed promising activity against HIV-1, suggesting their potential use in treating HIV-related infections (Mai et al., 1997).
Properties
IUPAC Name |
2-[(5-ethyl-4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O2S/c1-5-9-8(4)14-12(15-11(9)17)18-6-10(16)13-7(2)3/h7H,5-6H2,1-4H3,(H,13,16)(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYRNJJWXSZDALA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C(NC1=O)SCC(=O)NC(C)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.